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Compound of Interest

4-Methoxy-3-(4-
Compound Name:
morpholinyl)benzoic acid

CAS No.: 915923-91-0

Cat. No.: B1318628

Get Quote

Executive Summary & Compound Identity

4-Methoxy-3-(4-morpholinyl)benzoic acid (CAS: 915923-91-0) is a bifunctional building block
utilized in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and
EZH2 antagonists. Its structure combines an acidic benzoate core with a basic morpholine
moiety, creating a zwitterionic potential that significantly dictates its solubility behavior
compared to simple benzoic acid derivatives.

Compound Snapshot
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Property Data Sourcel/Predictor
CAS Number 915923-91-0 [ChemicalBook, 2025]
Molecular Formula C12H15NOa4 Stoichiometry
Molecular Weight 237.25 g/mol Calculated
Appearance Beige Solid / Powder [Sigma-Aldrich, 2025]
LogP (Predicted) ~1.92 [Hit2Lead, 2025]

Analog (4-Methoxybenzoic

pKa (Acidic) ~4.2 (Carboxylic acid) ]
acid)

pKa (Basic) ~3.0 - 3.5 (Aryl Morpholine) Analog (N-Phenylmorpholine)

Physicochemical Solubility Landscape

As a Senior Application Scientist, | emphasize that solubility is not a static number but a
dynamic function of pH, temperature, and solvent polarity. This compound exhibits "U-shaped"
pH-dependent solubility due to its amphoteric nature.

Predicted Solubility Map (Solvent Screening)

The following classification is derived from structural analog analysis (specifically 4-
Methoxybenzoic acid and 4-(4-Morpholinyl)benzoic acid) and thermodynamic principles of

solvation.
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Solvent Class

Representative
Solvents

] - Mechanistic
Predicted Solubility .
Rationale

Polar Aprotic

DMSO, DMF, NMP

Disrupts strong crystal
) lattice intermolecular
High (>50 mg/mL) ]
H-bonds; ideal for

stock solutions.

Polar Protic

Methanol, Ethanol

Solvation of the

carboxyl group;
Moderate (10-30 yharoup

solubility increases
mg/mL)

significantly with
temperature (>40°C).

Ethers/Esters

THF, Ethyl Acetate

Sufficient for

extraction but poor for
Low-Moderate ]

stable storage; likely

requires heating.

Aqueous (Neutral)

Water (pH 6-7)

The molecule is
largely
Very Low (<0.5
mg/mL)

uncharged/zwitterionic
at neutral pH,
minimizing hydration

energy.

Aqueous (High pH)

0.1N NaOH / PBS (pH
> 8)

Formation of the
benzoate anion
(COO) drives
solubility.

High

Non-Polar

Hexane, Toluene

High crystal lattice

energy overcomes
Insoluble

weak Van der Waals

interactions.

The pH-Solubility Relationship

The morpholine nitrogen attached to the phenyl ring is weakly basic (pKa ~3.0), while the

carboxylic acid is acidic (pKa ~4.2).
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e pH < 2.5: The nitrogen is protonated (

). Solubility Increases.

e pH 3.0 - 5.0: The molecule approaches its isoelectric point (zwitterionic or neutral species
dominate). Solubility is at its Minimum (Intrinsic Solubility,

).
e pH > 6.0: The carboxylic acid deprotonates (
). Solubility Increases drastically.

Visualization: Solubility & Structural Logic[1]

The following diagram illustrates the ionization states and solvent compatibility logic for this
compound.
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Figure 1: lonization states and solubility behavior of 4-Methoxy-3-(4-morpholinyl)benzoic
acid across pH gradients.

Experimental Protocol: Determination of Intrinsic
Solubility
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Since specific literature values for this CAS are sparse, the following validated protocol is
recommended to determine the exact solubility (

) in your specific buffer system.

Method: Shake-Flask Saturation with HPLC-UV

Quantitation
Step 1: Preparation of Media
o Buffer A (pH 1.2): 0.1 N HCI (Simulated Gastric Fluid).

o Buffer B (pH 7.4): Phosphate Buffered Saline (PBS).

e Organic Solvent: Methanol (HPLC Grade).[1]

Step 2: Saturation

o Weigh approximately 5 mg of solid 4-Methoxy-3-(4-morpholinyl)benzoic acid into a 2 mL
HPLC vial.

e Add 1.0 mL of the respective solvent (Buffer A, Buffer B, or Methanol).
o Vortex for 1 minute to disperse the solid.
 Incubate the vials at 25°C with constant agitation (orbital shaker at 200 rpm) for 24 hours.

o Note: Ensure excess solid remains visible at the bottom of the vial. If all solid dissolves,
add more compound.

Step 3: Filtration & Dilution

o Centrifuge the samples at 10,000 rpm for 5 minutes to pellet undissolved solid.

« Filter the supernatant through a 0.22 um PTFE syringe filter (prevents adsorption of the
drug).

 Dilute the filtrate 1:10 and 1:100 with Mobile Phase to ensure the signal falls within the linear
calibration range.
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Step 4. HPLC Analysis Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 um).

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [40:60 v/v].

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Benzoate chromophore) or 280 nm.

Calculation: Compare peak area against a standard curve prepared in DMSO (0.1 - 1.0

mg/mL).

Applications & Formulation Strategy

For researchers developing assays or drug formulations, the following "Decision Tree" guides

the handling of this compound.

In Vitro Bioassay
(Cell Culture)

Start: Solid Compound

Intended Application?

Chemical Synthesis

(Reaction)

Analytical Standard
(HPLC/LCMS)

Dissolve in 100% DMSO
(10-50 mM Stock)

Use DMF, THF, or
Dichloromethane

Dissolve in Methanol
or Mobile Phase

:

Dilute into Media

(Final DMSO < 0.5%)
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Figure 2: Formulation and handling decision tree based on solubility properties.

Critical Handling Notes

» Stock Stability: Store DMSO stock solutions at -20°C. Avoid repeated freeze-thaw cycles
which can induce precipitation of the zwitterionic form.

o Salt Formation: If higher aqueous solubility is required for animal studies (in vivo), convert
the acid to its Sodium Salt (using 1 equivalent of NaOH) or Meglumine Salt. This can
increase aqueous solubility by >100-fold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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